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verazine verazine
Brand Name: Vulcanchem
CAS No.: 14320-81-1
VCID: VC0227647
InChI: InChI=1S/C27H43NO/c1-17-5-10-25(28-16-17)18(2)22-8-9-23-21-7-6-19-15-20(29)11-13-26(19,3)24(21)12-14-27(22,23)4/h6,17-18,20-24,29H,5,7-16H2,1-4H3/t17-,18-,20-,21-,22+,23-,24-,26-,27+/m0/s1
SMILES: CC1CCC(=NC1)C(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C
Molecular Formula: C4H6ClN5
Molecular Weight: 397.6 g/mol

verazine

CAS No.: 14320-81-1

Main Products

VCID: VC0227647

Molecular Formula: C4H6ClN5

Molecular Weight: 397.6 g/mol

verazine - 14320-81-1

CAS No. 14320-81-1
Product Name verazine
Molecular Formula C4H6ClN5
Molecular Weight 397.6 g/mol
IUPAC Name (3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(1S)-1-[(3S)-3-methyl-2,3,4,5-tetrahydropyridin-6-yl]ethyl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C27H43NO/c1-17-5-10-25(28-16-17)18(2)22-8-9-23-21-7-6-19-15-20(29)11-13-26(19,3)24(21)12-14-27(22,23)4/h6,17-18,20-24,29H,5,7-16H2,1-4H3/t17-,18-,20-,21-,22+,23-,24-,26-,27+/m0/s1
Standard InChIKey VRBNGKPRTHBEIQ-LURFOZDGSA-N
Isomeric SMILES C[C@H]1CCC(=NC1)[C@@H](C)[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C
SMILES CC1CCC(=NC1)C(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C
Canonical SMILES CC1CCC(=NC1)C(C)C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C
Synonyms verazine
PubChem Compound 161052
Last Modified Nov 11 2021
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